- Assembly of α-(Hetero)aryl Nitriles via Copper-Catalyzed Coupling Reactions with (Hetero)aryl Chlorides and Bromides, Angewandte Chemie, 2021, 60(13), 7082-7086
Cas no 914637-31-3 (2-(3-Fluoro-5-methoxyphenyl)acetonitrile)
914637-31-3 structure
Product Name:2-(3-Fluoro-5-methoxyphenyl)acetonitrile
CAS No:914637-31-3
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD08741379
CID:1026686
Update Time:2024-10-26
2-(3-Fluoro-5-methoxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Fluoro-5-methoxyphenyl)acetonitrile
- (3-Fluoro-5-methoxyphenyl)acetonitrile
- 3-(CYANOMETHYL)-5-FLUOROANISOLE
- 3-Fluoro-5-Methoxyphenylacetonitrile
- 3-Fluoro-5-methoxybenzyl cyanide
- VWYCYRCMXIAREJ-UHFFFAOYSA-N
- CL8908
- BBL102894
- STL556703
- SBB087898
- PC2842
- AM61684
- FCH1150616
- (3-fluoro-5-methoxyphenyl)-acetonitrile
- Benzeneacetonitrile, 3-fluoro-5-methox
- 3-Fluoro-5-methoxybenzeneacetonitrile (ACI)
-
- MDL: MFCD08741379
- Inchi: 1S/C9H8FNO/c1-12-9-5-7(2-3-11)4-8(10)6-9/h4-6H,2H2,1H3
- InChI Key: VWYCYRCMXIAREJ-UHFFFAOYSA-N
- SMILES: N#CCC1C=C(OC)C=C(F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Topological Polar Surface Area: 33
Experimental Properties
- Density: 1.148
- Boiling Point: 249℃ at 760 mmHg
- Flash Point: 105℃
2-(3-Fluoro-5-methoxyphenyl)acetonitrile Security Information
- Hazardous Material transportation number:2810
- HazardClass:6.1
- PackingGroup:Ⅲ
2-(3-Fluoro-5-methoxyphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255746-5g |
2-(3-Fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 95+% | 5g |
$153 | 2021-06-16 | |
| Chemenu | CM255746-10g |
2-(3-Fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 95+% | 10g |
$234 | 2021-06-16 | |
| Chemenu | CM255746-25g |
2-(3-Fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 95+% | 25g |
$468 | 2021-06-16 | |
| Alichem | A015000407-1g |
3-Fluoro-5-methoxyphenylacetonitrile |
914637-31-3 | 97% | 1g |
$1490.00 | 2023-08-31 | |
| TRC | F593453-10mg |
2-(3-fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F593453-50mg |
2-(3-fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F593453-100mg |
2-(3-fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 100mg |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM255746-5g |
2-(3-Fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 95+% | 5g |
$153 | 2022-05-27 | |
| Chemenu | CM255746-10g |
2-(3-Fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 95+% | 10g |
$234 | 2022-05-27 | |
| Chemenu | CM255746-25g |
2-(3-Fluoro-5-methoxyphenyl)acetonitrile |
914637-31-3 | 95+% | 25g |
$468 | 2022-05-27 |
2-(3-Fluoro-5-methoxyphenyl)acetonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Copper bromide (CuBr) , N1-(2-Methyl-1-naphthalenyl)-N2-(2-pyridinylmethyl)ethanediamide Solvents: Isopropanol ; 24 h, 105 °C; cooled
1.2 Reagents: Water ; 12 h, 105 °C; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Water ; 12 h, 105 °C; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
2-(3-Fluoro-5-methoxyphenyl)acetonitrile Raw materials
2-(3-Fluoro-5-methoxyphenyl)acetonitrile Preparation Products
2-(3-Fluoro-5-methoxyphenyl)acetonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
914637-31-3 (2-(3-Fluoro-5-methoxyphenyl)acetonitrile) Related Products
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- 104716-74-7
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- 749934-29-0(2-Fluoro-4-methoxyphenylacetonitrile)
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